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Compound of Interest

Compound Name: rac-N-Demethyl dimethindene

CAS No.: 135784-56-4

Cat. No.: B1632878

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard Profile of rac-N-Demethyl
dimethindene
While a specific Safety Data Sheet (SDS) for rac-N-Demethyl dimethindene is not readily

available, a comprehensive hazard assessment can be extrapolated from its parent compound,

dimethindene. Dimethindene is classified under the Globally Harmonized System (GHS) with

the following primary hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Aquatic Hazard, Long-term (Category 2): Toxic to aquatic life with long-lasting effects.[2][3]
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Given the structural similarity, it is prudent to assume that rac-N-Demethyl dimethindene
exhibits a comparable hazard profile. Therefore, all handling procedures must be conducted

with the appropriate precautions to mitigate these risks.

Occupational Exposure Banding and Control
In the absence of a specific Occupational Exposure Limit (OEL) for rac-N-Demethyl
dimethindene, the principles of Occupational Exposure Banding (OEB) should be applied.

OEB is a risk management approach that categorizes chemicals into bands based on their

potency and potential health hazards, which then correspond to specific handling and

containment strategies.[4] For new or data-poor pharmaceutical compounds, this is a standard

and effective practice.[5]

Based on the known hazards of the parent compound, rac-N-Demethyl dimethindene would

likely fall into OEB 2 or 3, suggesting a low to moderate hazard that requires specific

containment and personal protective equipment to ensure worker safety.[6][7]

Table 1: Occupational Exposure Band (OEB) Control Strategy

OEB Level
Exposure Range
(µg/m³)

Hazard Potential Required Controls

OEB 2 100 - 1000 Almost Non-toxic

cGMP gowning,

gloves, safety

glasses, disposable

dust mask.[6]

OEB 3 10 - 100 Slightly Toxic

cGMP gowning,

gloves, safety

glasses, half-face

respirator. Equipment

containment is

emphasized.[6]

This guide will proceed with recommendations aligned with OEB 3 as a conservative and

protective approach.
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Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is essential to prevent skin, eye, and respiratory exposure. The

following protocol outlines the minimum required PPE for handling rac-N-Demethyl
dimethindene.

Gloves: Double gloving with appropriate chemical-resistant gloves is mandatory. The outer

glove should be removed and disposed of immediately after handling the compound.

Eye Protection: Chemical splash goggles are required at all times. A face shield should be

worn over the goggles when there is a risk of splashes or aerosol generation.

Lab Coat: A clean, buttoned, knee-length lab coat made of a low-permeability material.

Respiratory Protection: For handling powders or when aerosolization is possible, a half-face

respirator with appropriate cartridges is necessary.[6]

The selection of appropriate gloves is paramount. Nitrile gloves are a common choice in

laboratory settings; however, their resistance to specific chemicals can vary.[8] Given the

aromatic amine and pyridine-like structures within rac-N-Demethyl dimethindene, careful

consideration of glove material is necessary.

Table 2: Glove Material Chemical Resistance
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Glove Material
Resistance to
Aromatic Amines

Resistance to
Pyridines

General
Recommendation
for rac-N-Demethyl
dimethindene

Nitrile Fair to Good Fair

Suitable for incidental

contact and splash

protection. Not

recommended for

prolonged direct

contact.[9]

Neoprene Good Good
A robust option for

extended handling.[9]

Butyl Rubber Excellent Excellent

Recommended for

situations with a high

risk of exposure or

prolonged handling.

[10]

Recommendation: For routine handling with incidental contact, double-gloving with powder-free

nitrile gloves is acceptable.[8][11] For tasks involving larger quantities or a higher risk of splash,

neoprene or butyl rubber gloves are recommended. Always consult the glove manufacturer's

specific chemical resistance data.
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Task Assessment

PPE Selection

Start: Handling rac-N-Demethyl dimethindene

Is the compound a powder
 or is aerosolization possible?

Wear a half-face respirator

Yes

Respirator not required
 (unless otherwise indicated by risk assessment)

No

What is the expected
 level of contact?

Incidental Contact/
Splash Hazard

Incidental

Extended or
 Direct Contact

Extended

Double glove with
 powder-free Nitrile gloves

Use Neoprene or
 Butyl rubber gloves

Core PPE:
- Chemical Splash Goggles

- Lab Coat

Click to download full resolution via product page

Caption: PPE selection workflow for handling rac-N-Demethyl dimethindene.

Step-by-Step Handling Procedures
Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Designated Area: All handling of rac-N-Demethyl dimethindene should occur in a

designated area, such as a chemical fume hood or a containment glove box, especially

when working with powders.
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PPE Donning: Don all required PPE as outlined in the previous section before entering the

designated handling area.

Spill Kit: Ensure a spill kit appropriate for chemical spills is readily accessible.

Weighing Solid Compound: If weighing the solid form, perform this task within a fume hood

or a balance enclosure to contain any airborne particles.

Transfer: Use tools such as spatulas and weighing paper to handle the solid. For liquid

transfers, use calibrated pipettes.

Minimize Dust: When working with powders, handle them gently to minimize dust generation.

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with the compound using an appropriate solvent (e.g., 70% ethanol), followed by a cleaning

agent.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Remove outer

gloves first, followed by the face shield/goggles, lab coat, and finally the inner gloves.

Hand Washing: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Non-Hazardous Pharmaceutical Waste: Based on the available data, rac-N-Demethyl
dimethindene is not classified as a RCRA hazardous waste. Therefore, it should be

disposed of as non-hazardous pharmaceutical waste.[12]

Designated Containers: All waste contaminated with rac-N-Demethyl dimethindene,

including gloves, weighing paper, and pipette tips, should be placed in a clearly labeled,

sealed container designated for non-hazardous pharmaceutical waste. These are often blue

or specifically marked containers.[12][13]

No Regular Trash: Do not dispose of this waste in the regular trash.[14]
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Collection: Collect all contaminated solid waste in a designated, sealed container.

Labeling: Clearly label the container as "Non-Hazardous Pharmaceutical Waste" and include

the name of the compound.

Storage: Store the waste container in a secure, designated area until it is collected for

disposal.

Professional Disposal: Arrange for the disposal of the waste through a licensed and

reputable chemical waste disposal company. The preferred method of disposal for

pharmaceutical waste is incineration.[15]
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Waste Generation

Segregation and Collection

Storage and Disposal

Start: Waste generated from handling
 rac-N-Demethyl dimethindene

Identify all contaminated items:
- Gloves, weighing paper, pipette tips, etc.

Place all contaminated items in a
designated 'Non-Hazardous

 Pharmaceutical Waste' container

Seal and clearly label the container

Store the sealed container in a
 secure, designated area

Arrange for collection by a licensed
 chemical waste disposal company

Preferred Disposal Method:
Incineration

Click to download full resolution via product page

Caption: Disposal workflow for rac-N-Demethyl dimethindene waste.

Emergency Procedures
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention.

Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Contain the

spill using absorbent materials from a chemical spill kit. Collect the absorbed material into a

sealed, labeled container for disposal.

By adhering to these rigorous safety and handling protocols, researchers can work confidently

and safely with rac-N-Demethyl dimethindene, ensuring both personal and environmental

protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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